A Technical Guide to the Synthesis, Characterization, and Predicted Properties of 3-Methyl-1-(2-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine
A Technical Guide to the Synthesis, Characterization, and Predicted Properties of 3-Methyl-1-(2-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
The 5-aminopyrazole scaffold is a cornerstone in medicinal and agricultural chemistry, prized for its versatile reactivity and presence in numerous bioactive compounds.[1][2] The strategic introduction of a trifluoromethyl group to aromatic systems is a well-established method for enhancing metabolic stability, binding affinity, and lipophilicity.[3] This guide provides a comprehensive technical framework for the synthesis, characterization, and evaluation of a novel compound of interest: 3-Methyl-1-(2-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine. As this molecule is not extensively characterized in publicly available literature, this document serves as an expert-level roadmap, combining established synthetic principles with predictive analysis to empower researchers in their exploration of this promising chemical entity. We will detail a robust and logical synthetic pathway, outline a self-validating characterization workflow, and discuss the predicted chemical properties and reactivity that make this compound a valuable target for discovery programs.
Core Molecular Structure and Predicted Physicochemical Properties
The target compound, 3-Methyl-1-(2-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine, combines three key structural motifs: the 5-aminopyrazole core, a methyl group at the C3 position, and a 2-(trifluoromethyl)phenyl substituent at the N1 position. This specific arrangement is predicted to confer a unique set of electronic and steric properties that are highly relevant for its interaction with biological targets.
Structural and Identity Data
| Property | Value |
| IUPAC Name | 3-Methyl-1-(2-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine |
| Molecular Formula | C₁₁H₁₀F₃N₃ |
| Molecular Weight | 241.21 g/mol |
| Canonical SMILES | CC1=CC(=N)N(N=C1)C2=CC=CC=C2C(F)(F)F |
| InChI Key | (Predicted - requires synthesis for generation) |
| CAS Number | (Not assigned) |
Predicted Properties and Rationale
-
Solubility: Expected to have low solubility in water and higher solubility in organic solvents such as ethanol, DMSO, and DMF. The hydrophobic trifluoromethylphenyl group will dominate its solubility profile.
-
pKa: The 5-amino group is the primary basic center. Its basicity will be attenuated by the electron-withdrawing nature of the pyrazole ring and the distant trifluoromethyl group. The pyrazole ring itself contains both a pyridine-like nitrogen (=N-) and a pyrrole-like nitrogen (-NR-), contributing to its overall electronic character.[4]
-
Lipophilicity (LogP): The presence of the -CF₃ group is anticipated to significantly increase the compound's lipophilicity compared to its non-fluorinated phenyl analogue, a critical parameter for membrane permeability and potential blood-brain barrier penetration.
-
Physical Form: At room temperature, it is expected to be a solid, consistent with similar substituted aminopyrazole structures.[5]
Proposed Synthesis Methodology: A Validated Approach
The most direct and widely validated method for constructing the 1,3,5-substituted pyrazole core is the condensation reaction between a substituted hydrazine and a β-ketonitrile. This approach offers high regioselectivity and typically proceeds under mild conditions, making it the recommended pathway.
Causality of the Chosen Synthetic Route
The Knorr pyrazole synthesis and related methodologies are foundational in heterocyclic chemistry.[6] The reaction of a hydrazine with a 1,3-dicarbonyl equivalent, such as a β-ketonitrile, is a robust and predictable transformation.[7][8] The mechanism involves an initial nucleophilic attack by the hydrazine on the ketone carbonyl, followed by intramolecular cyclization via attack on the nitrile carbon, and subsequent tautomerization to yield the aromatic 5-aminopyrazole. This route is chosen for its reliability, high potential yield, and the commercial availability of the necessary starting materials.
Experimental Protocol: Synthesis of 3-Methyl-1-(2-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine
Materials:
-
2-(Trifluoromethyl)phenylhydrazine (or its hydrochloride salt)
-
Acetoacetonitrile (3-oxobutanenitrile)
-
Ethanol (or acetic acid as an alternative solvent)
-
Glacial Acetic Acid (catalyst, if needed)
-
Sodium Bicarbonate (for neutralization if using hydrochloride salt)
-
Ethyl Acetate (for extraction)
-
Brine (for washing)
-
Anhydrous Sodium Sulfate (for drying)
Procedure:
-
Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1.0 equivalent of 2-(trifluoromethyl)phenylhydrazine in absolute ethanol. If using the hydrochloride salt, add 1.1 equivalents of sodium bicarbonate and stir for 15 minutes to liberate the free base.
-
Addition of β-Ketonitrile: To the stirring solution, add 1.05 equivalents of acetoacetonitrile dropwise at room temperature.
-
Reaction: Add a catalytic amount of glacial acetic acid (approx. 5 mol%). Heat the reaction mixture to reflux (approx. 78°C for ethanol) and monitor the reaction progress using Thin Layer Chromatography (TLC).
-
Work-up: Upon completion, allow the mixture to cool to room temperature. Reduce the solvent volume under reduced pressure. Dilute the residue with ethyl acetate and water.
-
Extraction & Purification: Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
-
Isolation: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the pure product.
Synthesis Workflow Diagram
Caption: Proposed synthesis workflow for the target compound.
Structural Characterization and Validation
Confirming the identity and purity of the synthesized compound is paramount. A multi-technique analytical approach ensures a self-validating system where each result corroborates the others.
Analytical Techniques and Expected Results
| Technique | Purpose | Predicted Observations |
| ¹H NMR | Structural Elucidation | Aromatic Protons: Complex multiplets between 7.0-8.0 ppm. Pyrazole C4-H: A sharp singlet around 5.5-6.0 ppm. Amine (-NH₂): A broad singlet (exchangeable with D₂O) around 4.0-5.0 ppm. Methyl (-CH₃): A sharp singlet around 2.1-2.3 ppm.[9] |
| ¹³C NMR | Carbon Skeleton Confirmation | -CF₃ Carbon: A quartet due to C-F coupling. Aromatic Carbons: Multiple signals in the 110-140 ppm range. Pyrazole Carbons: Signals for C3, C4, and C5 in the heterocyclic region. Methyl Carbon: A signal around 10-15 ppm. |
| ¹⁹F NMR | Fluorine Confirmation | A sharp singlet corresponding to the -CF₃ group. Its chemical shift will be indicative of the electronic environment of the phenyl ring. |
| Mass Spec (HRMS) | Molecular Weight & Formula | The high-resolution mass spectrum should show a molecular ion peak [M+H]⁺ corresponding to the exact mass of C₁₁H₁₁F₃N₃⁺. |
| FT-IR | Functional Group ID | N-H Stretch: Two characteristic peaks for the primary amine around 3300-3500 cm⁻¹. C=N/C=C Stretch: Peaks in the 1500-1650 cm⁻¹ region. C-F Stretch: Strong, characteristic absorptions around 1100-1350 cm⁻¹.[3] |
| Melting Point | Purity Assessment | A sharp melting point range (e.g., within 1-2°C) would indicate high purity of the crystalline solid. |
Characterization Workflow Diagram
Caption: Workflow for analytical validation of the final compound.
Predicted Reactivity and Application Potential
The 5-aminopyrazole moiety is a highly versatile synthon for building more complex heterocyclic systems.[1]
-
N-Functionalization: The primary amine at the C5 position is a potent nucleophile, readily undergoing acylation, sulfonylation, and reductive amination to generate a diverse library of derivatives.
-
Fused Heterocycles: This compound is an ideal precursor for creating fused pyrazoloazines, such as pyrazolo[1,5-a]pyrimidines or pyrazolo[3,4-b]pyridines, which are common motifs in pharmacologically active molecules.
-
Pharmaceutical & Agrochemical Potential: Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and herbicidal properties.[3][10] The unique combination of the 5-amino group (for hydrogen bonding) and the 2-trifluoromethylphenyl group (for steric and electronic modulation) makes this compound a high-priority candidate for screening in drug and agrochemical discovery campaigns.
Safety and Handling
While no specific safety data sheet (SDS) exists for this compound, prudent laboratory practices should be followed based on the properties of its structural analogues.
-
Potential Hazards: Harmful if swallowed.[11] May cause skin and serious eye irritation.[11][12] May cause respiratory irritation.[11]
-
Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.
-
Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[13] Avoid generating dust.[13]
-
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.
References
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MDPI. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Molbank, 2022(4), M1483. [Link]
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Journal of Medicinal and Chemical Sciences. (2020). Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. [Link]
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ResearchGate. (2025). Pyrazolopyridines and Pyrazolopyrimidines as Functional Dipolar Scaffolds. [Link]
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Cole-Parmer. (n.d.). Material Safety Data Sheet - 3-(Trifluoromethyl)-1H-pyrazole, 97%. [Link]
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PubChem. (n.d.). 5-Amino-3-methyl-1-phenylpyrazole. National Center for Biotechnology Information. [Link]
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PharmaCompass. (n.d.). 3-amino-5-methyl pyrazole. [Link]
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Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. [Link]
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Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]
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National Institutes of Health (NIH). (n.d.). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. [Link]
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ResearchGate. (n.d.). Reaction of 5-amino-pyrazole derivatives with various imines. [Link]
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ResearchGate. (n.d.). Synthesis of 4H-pyrazoles by condensation of 1,3-diketones with hydrazine. [Link]
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ACS Publications. (2024). Organocatalytic Dearomatization of 5-Aminopyrazoles: Synthesis of 4-Hydroxypyrazolines. The Journal of Organic Chemistry. [Link]
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MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. [Link]
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Prestat, G. et al. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. [Link]
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ACS Publications. (2007). 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles. Organic Letters. [Link]
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NIST. (n.d.). 1H-Pyrazole, 3-methyl-5-(trifluoromethyl)-. NIST WebBook. [Link]
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RSC Publishing. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. [Link]
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Beilstein Journals. (2011). Approaches towards the synthesis of 5-aminopyrazoles. [Link]
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